![molecular formula C15H19ClN4O3S B5430411 4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine](/img/structure/B5430411.png)
4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine is a novel compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a potent inhibitor of a specific enzyme, which makes it a valuable tool for studying the biochemical and physiological effects of the enzyme in question.
Mechanism of Action
The mechanism of action of 4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine involves the inhibition of a specific enzyme. This compound binds to the active site of the enzyme, preventing it from catalyzing its substrate. As a result, the enzyme is unable to perform its normal function, leading to a decrease in the biochemical and physiological effects associated with the enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the enzyme that it inhibits. However, in general, the inhibition of the enzyme can lead to a decrease in the production of certain metabolites, which can affect various physiological processes. Additionally, the inhibition of the enzyme can lead to the accumulation of certain substrates, which can have toxic effects on cells and tissues.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine in lab experiments is its potency as an enzyme inhibitor. This compound has a high affinity for the enzyme, which makes it an effective tool for studying the biochemical and physiological effects of the enzyme. Additionally, this compound has a relatively long half-life, which allows for extended experiments. However, one of the limitations of using this compound is its potential for off-target effects. Since this compound can bind to other proteins besides the target enzyme, it is important to use it in conjunction with other control experiments to ensure that the observed effects are due to the inhibition of the target enzyme.
Future Directions
There are numerous future directions for the use of 4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine in scientific research. One potential direction is the study of the compound's effects on other enzymes and proteins. This can provide valuable insights into the compound's specificity and potential off-target effects. Additionally, the use of this compound in drug discovery and development is another potential future direction. By studying the mechanism of action and biochemical and physiological effects of this compound, researchers can identify potential drug targets and develop new therapies for various diseases and conditions. Finally, the use of this compound in the study of disease models is another potential future direction. By inhibiting specific enzymes in disease models, researchers can gain insights into the underlying mechanisms of various diseases and develop new treatments.
Synthesis Methods
The synthesis of 4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine involves a series of chemical reactions that require specialized equipment and expertise. The process starts with the reaction of 2-chlorobenzylamine with piperazine in the presence of a suitable solvent and catalyst. The resulting intermediate is then reacted with 4-chlorobenzenesulfonyl chloride to produce the desired product. The final step involves the reaction of the product with methyl isoxazole-3-carboxylate to obtain this compound.
Scientific Research Applications
4-{[4-(2-chlorobenzyl)-1-piperazinyl]sulfonyl}-5-methyl-3-isoxazolamine has numerous applications in scientific research. One of the main areas of research where this compound is used is in the study of enzyme inhibitors. This compound is a potent inhibitor of a specific enzyme, which makes it a valuable tool for studying the biochemical and physiological effects of the enzyme in question. Additionally, this compound can be used to study the pharmacokinetics and pharmacodynamics of the enzyme inhibitor in vivo and in vitro.
properties
IUPAC Name |
4-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]sulfonyl-5-methyl-1,2-oxazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN4O3S/c1-11-14(15(17)18-23-11)24(21,22)20-8-6-19(7-9-20)10-12-4-2-3-5-13(12)16/h2-5H,6-10H2,1H3,(H2,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUYBRCFDJDVIDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)N)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.